N-(6-((2-((3,5-dichlorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide

• IUPAC Name: N-[6-[2-(3,5-dichloroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C17H12Cl2N4O3S/c18-10-6-11(19)8-12(7-10)20-15(24)9-27-16-4-3-14(22-23-16)21-17(25)13-2-1-5-26-13/h1-8H,9H2,(H,20,24)(H,21,22,25)
• InChI Key: UZNFSOOMBWJFNO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NN=C(C=C2)SCC(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C17H12Cl2N4O3S
• Molecular Weight: 423.3 g/mol

Description

N-(6-((2-((3,5-dichlorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C17H12Cl2N4O3S and its molecular weight is 423.27. The purity is usually 95%.
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Scientific Research Applications

Imidazole Derivatives and Antitumor Activity

Research on imidazole derivatives, which share some structural similarities with the compound , highlights the exploration of antitumor drugs. Compounds such as bis(2-chloroethyl)amino derivatives of imidazole have been reviewed for their antitumor activities, with some advancing to preclinical testing stages. This work emphasizes the ongoing search for new drugs with various biological properties, including antitumor effects (Iradyan, Stepanyan, Arsenyan, & Iradyan, 2009).

Arylmethylidenefuranones and Chemical Reactions

The study of arylmethylidene derivatives of 3H-furan-2-ones demonstrates the diversity of chemical reactions involving furan compounds. These reactions produce a wide range of bioactive molecules, indicating the potential for developing new compounds with desired biological activities. This research underscores the importance of understanding reaction mechanisms for designing drugs and other functional materials (Kamneva, Anis’kova, & Egorova, 2018).

Bioactive Heterocyclic Compounds

The role of heterocycles, including furan and thiophene, in drug design is well-documented. These structures serve as crucial components in medicinal chemistry, particularly in the synthesis of nucleobases, nucleosides, and their analogues. The presence of heteroaryl substituents significantly impacts the biological activities of these compounds, suggesting avenues for the development of antiviral, antitumor, and other therapeutic agents (Ostrowski, 2022).

Functional Chemical Groups in CNS Drug Synthesis

Exploration of functional chemical groups that may lead to novel Central Nervous System (CNS) acting drugs highlights the importance of heterocycles. Compounds with functional groups such as furan, thiophene, and pyridine have shown effects ranging from depression to convulsion, indicating the potential for discovering new CNS pharmacotherapies (Saganuwan, 2017).